N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2,4-dimethylthiazol-5-yl)acetamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide
• InChI: InChI=1S/C15H16N4OS/c1-9-13(21-10(2)17-9)7-15(20)16-8-14-18-11-5-3-4-6-12(11)19-14/h3-6H,7-8H2,1-2H3,(H,16,20)(H,18,19)
• InChI Key: KACDNQVIAYKJQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CC(=O)NCC2=NC3=CC=CC=C3N2
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol
• CAS No.: 1207021-46-2

Description

N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2,4-dimethylthiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C15H16N4OS and its molecular weight is 300.38. The purity is usually 95%.
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Scientific Research Applications

pKa Determination and Structural Analysis

Research on benzothiazole and imidazole derivatives, similar in structure to N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2,4-dimethylthiazol-5-yl)acetamide, has been focused on the determination of pKa values, which are crucial for understanding the compound's behavior in biological systems. For example, Duran and Canbaz (2013) synthesized drug precursors, determining their acidity constants via UV spectroscopic studies, which helps in understanding the compound's protonation states in physiological conditions (Duran & Canbaz, 2013).

Antibacterial and Antimicrobial Studies

Compounds within the benzimidazole and thiazole families have been synthesized and tested for their antibacterial and antimicrobial activities. Gullapelli, Thupurani, and Brahmeshwari (2014) synthesized compounds from 2-(4-aminophenyl) benzimidazole and tested them for antibacterial activity, demonstrating the compound's potential in combating bacterial infections (Gullapelli, Thupurani, & Brahmeshwari, 2014).

Anticancer Activities

The synthesis of benzimidazole-thiazole derivatives and their evaluation as anticancer agents have been a significant area of study. Nofal et al. (2014) reported on the synthesis of derivatives with promising anticancer activity against cancerous cell lines, highlighting the potential of such compounds in cancer treatment (Nofal et al., 2014).

Novel Heterocyclic Compound Synthesis

Research has also focused on the preparation of novel fused heterocyclic compounds using benzimidazole derivatives. Khairwar, Mishra, and Singh (2021) synthesized imidazole derivatives for antimicrobial studies, which can lead to new therapeutic agents (Khairwar, Mishra, & Singh, 2021).